1H-1,2,4-Triazole, 5-(2-naphthalenyl)-

• IUPAC Name: 5-naphthalen-2-yl-1H-1,2,4-triazole
• InChI: InChI=1S/C12H9N3/c1-2-4-10-7-11(6-5-9(10)3-1)12-13-8-14-15-12/h1-8H,(H,13,14,15)
• InChI Key: JKXVBPGYSLNZPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=NC=NN3
• Molecular Formula: C12H9N3
• DSSTOX Substance ID: DTXSID801291644
• Molecular Weight: 195.22 g/mol
• CAS RN: 23195-61-1

Description

1,2,4-Triazole is one of a pair of isomeric chemical compounds with molecular formula C2H3N3, called triazoles, which have a five-membered ring of two carbon atoms and three nitrogen atoms. 1H-1,2,4-Triazole-3-thiol is a mercapto-substituted 1,2,4-triazole ligand and exhibits tautomerism in solution.

Synthesis Analysis

1,2,4-Triazoles can be prepared using the Einhorn–Brunner reaction or the Pellizzari reaction. Unsubstituted 1,2,4-triazole can be prepared from thiosemicarbazide by acylation with formic acid followed by cyclization of 1-formyl-3-thiosemicarbazide into 1,2,4-triazole-3 (5)-thiol; oxidation of the thiol by nitric acid or hydrogen peroxide yields 1,2,4-triazole.

Molecular Structure Analysis

1,2,4-Triazole is a planar molecule. The C-N and N-N distances fall into a narrow range 136 - 132 picometers, consistent with the aromaticity. Although two tautomers can be envisioned, only one exists practically speaking.

Chemical Reactions Analysis

1,2,4-Triazole is amphoteric, being susceptible to both N-protonation and deprotonation in aqueous solution. The pKa of 1,2,4-triazolium (C2N3H4+) is 2.45. The pKa of the neutral molecule is 10.26.

Physical And Chemical Properties Analysis

1,2,4-Triazole has a molar mass of 69.00725. It appears as a white solid with a density of 1.439 g/cm3. It has a melting point of 120 to 121 °C and a boiling point of 260 °C. It is very soluble in water.

Mechanism of Action

Compounds containing a triazole are one of the significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is harmful if swallowed and causes serious eye irritation. It may damage fertility.

Future Directions

Given the importance of the triazole scaffold, its synthesis has attracted much attention. The discovery and development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry. The safety of these compounds was also evaluated on MRC-5 as a normal cell line and relieved that most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.